Cas no 1259857-64-1 ((3S)-6,7-Difluoro-2,3-dihydro-1-benzofuran-3-amine)

• Product Name: (3S)-6,7-Difluoro-2,3-dihydro-1-benzofuran-3-amine
• CAS No: 1259857-64-1
• MF: C₈H₇F₂NO
• MW: 171.144088983536
• CID: 4760945
• Update Time: 2026-02-26

(3S)-6,7-Difluoro-2,3-dihydro-1-benzofuran-3-amine Chemical and Physical Properties

Names and Identifiers

• (3S)-6,7-Difluoro-2,3-dihydro-1-benzofuran-3-amine
• (S)-6,7-Difluoro-2,3-dihydrobenzofuran-3-amine

• Inchi： 1S/C8H7F2NO/c9-5-2-1-4-6(11)3-12-8(4)7(5)10/h1-2,6H,3,11H2/t6-/m1/s1
• InChI Key： ANFLWYDAQMRUMC-ZCFIWIBFSA-N
• SMILES： FC1=C(C=CC2=C1OC[C@H]2N)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 178
• XLogP3: 0.8
• Topological Polar Surface Area: 35.2

Additional information on (3S)-6,7-Difluoro-2,3-dihydro-1-benzofuran-3-amine

Introduction to (3S)-6,7-Difluoro-2,3-dihydro-1-benzofuran-3-amine (CAS No. 1259857-64-1)

(3S)-6,7-Difluoro-2,3-dihydro-1-benzofuran-3-amine (CAS No. 1259857-64-1) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research due to its unique structural features and potential therapeutic applications. This compound belongs to the class of benzofurans, which are known for their diverse biological activities, including anti-inflammatory, antiviral, and anticancer properties.

The chemical structure of (3S)-6,7-Difluoro-2,3-dihydro-1-benzofuran-3-amine is characterized by a benzofuran core with two fluorine atoms at the 6 and 7 positions and an amine group at the 3 position. The presence of these substituents imparts specific physicochemical properties that influence its biological activity and pharmacokinetic behavior. The fluorine atoms enhance the lipophilicity of the molecule, which can improve its cell membrane permeability and metabolic stability.

Recent studies have highlighted the potential of (3S)-6,7-Difluoro-2,3-dihydro-1-benzofuran-3-amine as a lead compound for the development of novel therapeutic agents. One notable area of research is its anti-inflammatory properties. In vitro and in vivo experiments have demonstrated that this compound can effectively inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6, making it a promising candidate for the treatment of inflammatory diseases like rheumatoid arthritis and inflammatory bowel disease.

Additionally, (3S)-6,7-Difluoro-2,3-dihydro-1-benzofuran-3-amine has shown potential in antiviral applications. Research has indicated that it can interfere with the replication cycle of certain viruses, including influenza and herpes simplex virus (HSV). This antiviral activity is attributed to its ability to modulate key viral enzymes and cellular pathways involved in viral replication.

In the realm of cancer research, (3S)-6,7-Difluoro-2,3-dihydro-1-benzofuran-3-amine has been investigated for its anticancer properties. Preclinical studies have shown that it can induce apoptosis in various cancer cell lines and inhibit tumor growth in animal models. The mechanism of action appears to involve the modulation of signaling pathways such as PI3K/Akt and MAPK/ERK, which are frequently dysregulated in cancer cells.

The pharmacokinetic profile of (3S)-6,7-Difluoro-2,3-dihydro-1-benzofuran-3-amine has also been studied extensively. It exhibits good oral bioavailability and a favorable distribution profile, which are crucial factors for its potential use as an oral therapeutic agent. Furthermore, its metabolic stability has been evaluated in both in vitro and in vivo models, demonstrating that it undergoes minimal metabolism by cytochrome P450 enzymes.

Clinical trials are currently underway to assess the safety and efficacy of (3S)-6,7-Difluoro-2,3-dihydro-1-benzofuran-3-amine in humans. Early phase I trials have shown promising results with regards to safety and tolerability. These findings have paved the way for further clinical evaluation in phase II trials focusing on specific disease indications such as inflammatory disorders and cancer.

In conclusion, (3S)-6,7-Difluoro-2,3-dihydro-1-benzofuran-3-amine (CAS No. 1259857-64-1) represents a promising compound with a wide range of potential therapeutic applications. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further development in medicinal chemistry and pharmaceutical research. Ongoing studies continue to explore its full potential as a novel therapeutic agent for various diseases.